Cas no 1550654-56-2 (2-2-(4-chloro-3-methylphenyl)ethyloxirane)

• Product Name: 2-2-(4-chloro-3-methylphenyl)ethyloxirane
• CAS No: 1550654-56-2
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6316232
• PubChem ID: 83937409
• Update Time: 2025-05-26

2-2-(4-chloro-3-methylphenyl)ethyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-chloro-3-methylphenyl)ethyloxirane
• EN300-1283059
• 1550654-56-2
• 2-[2-(4-chloro-3-methylphenyl)ethyl]oxirane

• Inchi： 1S/C11H13ClO/c1-8-6-9(3-5-11(8)12)2-4-10-7-13-10/h3,5-6,10H,2,4,7H2,1H3
• InChI Key： BAYJBYGOPLAKQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CCC1CO1

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-2-(4-chloro-3-methylphenyl)ethyloxirane

Comprehensive Overview of 2-2-(4-chloro-3-methylphenyl)ethyloxirane (CAS No. 1550654-56-2)

2-2-(4-chloro-3-methylphenyl)ethyloxirane, with the CAS number 1550654-56-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This epoxide derivative is characterized by its unique structural features, including a chloro-methylphenyl group and an oxirane ring, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and its role as a building block for more complex molecules.

The compound's molecular structure and chemical properties make it a valuable intermediate in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Its epoxide functionality allows for ring-opening reactions, which are pivotal in creating diverse derivatives with tailored properties. Given the growing demand for sustainable chemistry and green synthesis methods, 2-2-(4-chloro-3-methylphenyl)ethyloxirane is often explored in catalytic processes that minimize environmental impact. This aligns with current trends in the chemical industry, where efficiency and eco-friendliness are paramount.

One of the most searched topics related to this compound is its synthetic pathways and applications in drug discovery. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. The chloro-methylphenyl moiety is known to enhance the lipophilicity of molecules, which can improve their pharmacokinetic profiles. This has led to a surge in research publications and patents involving CAS No. 1550654-56-2, as scientists seek to unlock its full potential.

Another area of interest is the compound's stability and storage conditions. Proper handling and storage are critical to maintaining its integrity, especially given its reactive oxirane ring. Industry professionals frequently search for guidelines on safe handling practices and compatibility with other reagents. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and MS) are often requested for analytical purposes, as they are essential for quality control and structural verification.

In the context of market trends, 2-2-(4-chloro-3-methylphenyl)ethyloxirane is part of a broader class of epoxide intermediates that are in high demand due to their utility in custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates are actively sourcing this compound to meet the needs of their clients. The rise of precision medicine and targeted therapies has further amplified its relevance, as researchers seek novel scaffolds for drug development.

From a regulatory perspective, the compound is subject to standard chemical safety assessments, and its use in commercial products must comply with regional guidelines. While it is not classified as a hazardous material, proper documentation and material safety data sheets (MSDS) are essential for compliance and risk management. This aspect is particularly important for laboratories and manufacturing facilities that prioritize occupational health and safety.

In summary, 2-2-(4-chloro-3-methylphenyl)ethyloxirane (CAS No. 1550654-56-2) is a compound of significant scientific and industrial interest. Its unique chemical structure, coupled with its versatile applications, positions it as a key player in modern synthetic chemistry. As research continues to uncover new uses for this molecule, its importance in drug discovery, agrochemical development, and material science is expected to grow. For those seeking reliable information on this compound, understanding its properties, synthetic routes, and potential applications is essential.